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Compound of Interest

Compound Name: 8-amino-7-oxononanoate

Cat. No.: B1240340 Get Quote

Researchers, scientists, and drug development professionals must adhere to strict safety

protocols when handling 8-amino-7-oxononanoate to ensure personal safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal and handling procedures based on available safety data.

Key Safety and Handling Information
The following table summarizes critical safety information for handling 8-amino-7-
oxononanoate.
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Parameter Recommendation Source

Storage

Keep container tightly closed

in a dry and well-ventilated

place. Recommended long-

term storage at -20°C and

short-term at 2-8°C.

[1]

Handling

Avoid contact with eyes, skin,

and clothing. Avoid ingestion

and inhalation. Wash

thoroughly after handling.

Keep away from sources of

ignition.[1]

[1]

Personal Protective Equipment

(PPE)

Full-face particle respirator

(type N99 US or P2 EN 143),

chemical-resistant gloves, and

safety goggles with side

protection.

[1]

Accidental Release

Wear respiratory protection.

Avoid dust formation. Do not

let product enter drains. Pick

up and arrange disposal

without creating dust. Sweep

up and shovel into a suitable,

closed container for disposal.

[1]

[1]

Fire Fighting

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide. Wear self-

contained breathing apparatus.

[1]

Experimental Protocol: Accidental Spill and
Containment
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In the event of an accidental spill of 8-amino-7-oxononanoate, the following steps should be

taken to ensure safe containment and cleanup:

Evacuate and Ventilate: Immediately evacuate the spill area and ensure adequate ventilation

to avoid inhalation of dust or vapors.

Wear Appropriate PPE: Before attempting to clean the spill, all personnel must wear the

recommended personal protective equipment, including a full-face respirator, chemical-

resistant gloves, and safety goggles.[1]

Contain the Spill: Prevent further leakage or spillage if it is safe to do so.[1] Do not allow the

product to enter drains or waterways.[1]

Clean Up: Gently sweep or shovel the spilled material to avoid creating dust.[1] Place the

collected material into a suitable, closed container for disposal.[1]

Decontaminate: Thoroughly clean the spill area with appropriate cleaning agents.

Dispose of Waste: All contaminated materials, including cleaning materials and personal

protective equipment, should be placed in a sealed container and disposed of as hazardous

waste according to local, state, and federal regulations.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 8-amino-7-
oxononanoate, from initial handling to final waste disposal.
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Figure 1. Disposal Workflow for 8-amino-7-oxononanoate
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Caption: Figure 1. Disposal Workflow for 8-amino-7-oxononanoate
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Environmental and Health Hazards
While one safety data sheet indicates that 8-amino-7-oxononanoate is not hazardous to the

environment, it is crucial to prevent its discharge into drains and waterways.[2] The primary

health hazards are skin and serious eye irritation.[2] In case of skin contact, wash with plenty of

soap and water.[2] If eye contact occurs, rinse cautiously with water for several minutes,

removing contact lenses if present and easy to do so, and continue rinsing.[2]

It is imperative to consult your institution's specific safety guidelines and local regulations for

chemical disposal, as these may contain more detailed instructions. The information provided

here is based on the available safety data sheets and should be used as a guide for safe

handling and disposal practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. biocrick.com [biocrick.com]

2. documents.thermofisher.com [documents.thermofisher.com]

To cite this document: BenchChem. [Essential Safety and Disposal Procedures for 8-amino-
7-oxononanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1240340#8-amino-7-oxononanoate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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